Proban-d6
Overview
Description
properties
| { "Design of the Synthesis Pathway": "Proban-d6 can be synthesized by a multi-step process starting from commercially available starting materials.", "Starting Materials": [ "4-chlorobenzaldehyde", "malononitrile", "ethyl cyanoacetate", "potassium carbonate", "deuterated ethanol" ], "Reaction": [ "Step 1: Condensation of 4-chlorobenzaldehyde with malononitrile in the presence of potassium carbonate and deuterated ethanol to form 2-(4-chlorophenyl)-2-imidazoline-1,3-dione-d6", "Step 2: Alkylation of 2-(4-chlorophenyl)-2-imidazoline-1,3-dione-d6 with ethyl cyanoacetate to form ethyl 5-(2-(4-chlorophenyl)-2-oxoethyl)-2-thioxo-4,6-dihydropyrimidine-1-carboxylate-d6", "Step 3: Reduction of ethyl 5-(2-(4-chlorophenyl)-2-oxoethyl)-2-thioxo-4,6-dihydropyrimidine-1-carboxylate-d6 with sodium borohydride in ethanol to form Proban-d6" ] } | |
CAS RN |
1794737-40-8 |
Product Name |
Proban-d6 |
Molecular Formula |
C8H12NO5PS2 |
Molecular Weight |
303.316 |
IUPAC Name |
4-[bis(trideuteriomethoxy)phosphinothioyloxy]benzenesulfonamide |
InChI |
InChI=1S/C8H12NO5PS2/c1-12-15(16,13-2)14-7-3-5-8(6-4-7)17(9,10)11/h3-6H,1-2H3,(H2,9,10,11)/i1D3,2D3 |
InChI Key |
BSBSDQUZDZXGFN-WFGJKAKNSA-N |
SMILES |
COP(=S)(OC)OC1=CC=C(C=C1)S(=O)(=O)N |
synonyms |
Phosphorothioic Acid O-[4-(Aminosulfonyl)phenyl] O,O-(Dimethyl-d6) Ester; Phosphorothioic Acid O,O-(Dimethyl-d6) O-p-Sulfamoylphenyl Ester; CL 26691-d6; Cyflee-d6; Cythioate-d6; ENT 25640-d6; NSC 310287-d6; O,O-(Dimethyl-d6) O-(4-Sulfamoylphenyl) Pho |
Origin of Product |
United States |
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